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Compound of Interest

Compound Name: Triethylstibine

Cat. No.: B1582785 Get Quote

An In-Depth Technical Guide to Triethylstibine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of triethylstibine, including its molecular formula, structure, and relevant

physicochemical data. Detailed experimental protocols for its synthesis and purification are also

presented to support research and development activities.

Molecular Formula and Structure
Triethylstibine, also known as triethylantimony, is an organoantimony compound. Its molecular

formula is C6H15Sb.[1][2][3][4][5] The structure consists of a central antimony (Sb) atom

covalently bonded to three ethyl (-C2H5) groups.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for triethylstibine is presented in the table below for

easy reference and comparison.
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Property Value Reference

Molecular Formula C6H15Sb [1][2][3]

Molecular Weight 208.943 g/mol [1][5][6]

CAS Registry Number 617-85-6 [1][3]

Appearance Colorless liquid [2]

Density 1.3224 g/cm³ at 20°C [2][3]

Melting Point -119.25°C [2]

Boiling Point 156-160°C [2][3]

Solubility
Insoluble in water; miscible

with ethanol and ether.
[2]

Monoisotopic Mass 208.0212 Da [4]

Mass Spectrometry Data (Electron Ionization): The following table summarizes the appearance

energy for various ions observed in the mass spectrum of triethylstibine.
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Ion Appearance Energy (eV)

C4H11Sb+ 10.0 ± 0.3

C4H10Sb+ 10.7 ± 0.3

C2H5Sb+ 12.4 ± 0.3

C2H6Sb+ 12.6 ± 0.3

C2H7Sb+ 12.6 ± 0.3

C2H4Sb+ 14.8 ± 0.3

CH3Sb+ 16.5 ± 0.3

SbH2+ 17.2 ± 0.3

CH4Sb+ 17.4 ± 0.3

SbH+ 18.3 ± 0.3

Sb+ 19.2 ± 0.3

[Source: NIST Chemistry WebBook][7]

Experimental Protocols
The following sections detail the experimental procedures for the synthesis and purification of

triethylstibine.

3.1. Synthesis of Triethylstibine Solution

This protocol describes the preparation of a triethylstibine solution using a Grignard reagent.

Materials:

Antimony trichloride (SbCl3)

Diethyl ether

Grignard reagent (e.g., ethylmagnesium bromide)
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Nitrogen gas (for inert atmosphere)

Procedure:

Under a nitrogen atmosphere, cool the Grignard reagent to -25°C.

Dissolve 0.28 g (or a molar equivalent) of antimony trichloride in 63.9 mL of diethyl ether.

Add the antimony trichloride/diethyl ether solution dropwise to the cooled Grignard reagent.

After the addition is complete, raise the temperature to -10°C and stir the mixture for 1 hour.

Further, increase the temperature to 25°C and continue stirring for an additional hour to yield

the triethylstibine solution.[2]

3.2. Purification of Triethylstibine

This protocol outlines the purification of the synthesized triethylstibine solution by distillation.

Procedure:

Under a nitrogen atmosphere, distill the ether from the triethylstibine solution at

atmospheric pressure.

The distillation residue is then subjected to reduced pressure distillation at an elevated

temperature. The resulting distillate is a mixed solution of ether and triethylstibine.

Transfer the mixed solution to a new three-necked flask and distill off the remaining ether at

atmospheric pressure.

The remaining residue in the flask is then distilled under reduced pressure to obtain crude

triethylstibine (approximately 96% purity) with a yield of around 61%.

For higher purity, the crude triethylstibine is subjected to vacuum distillation. The distillation

temperature should not exceed 80°C to prevent decomposition. This final step can yield

triethylstibine with a purity of up to 99.9995%.[2]

Molecular Structure Visualization
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The following diagram illustrates the molecular structure of triethylstibine.

Caption: Molecular structure of triethylstibine (C6H15Sb).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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